Cas no 588-20-5 (2-(4-Chloro-3-methylphenoxy)acetic acid)

• Product Name: 2-(4-Chloro-3-methylphenoxy)acetic acid
• CAS No: 588-20-5
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD01671841
• CID: 843787
• PubChem ID: 95696
• Update Time: 2025-10-24

2-(4-Chloro-3-methylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-methylphenoxy)acetic acid
• (4-Chloro-3-methyl-phenoxy)-acetic acid
• (4-Chloro-3-methylphenoxy)acetic acid
• 3-methyl-4-chlorophenoxyacetic acid
• 4-chloro-3-methylphenoxyacetic acid
• Acetic acid, ((4-chloro-m-tolyl)oxy)-
• Acetic acid, (4-chloro-3-methylphenoxy)-
• acetic acid, 2-(4-chloro-3-methylphenoxy)-
• AN-329
• BRN 1963793
• CHEMBL17729
• O-(4-Chlor-3-methyl-phenyl)-glykolsaeure
• p-chloro-m-methylphenoxyacetic acid
• SR-01000430139
• J-501384
• Z56823032
• EN300-00114
• MFCD01671841
• DTXSID10207523
• FBGYNJKXMKWETB-UHFFFAOYSA-N
• (4-chloro-3-methyl-phenoxy)-acetic acid, AldrichCPR
• BBL014307
• CHEMBL177299
• CS-0218094
• G64595
• BDBM50424719
• VS-04261
• ALBB-000819
• 588-20-5
• AN-329/40159148
• 2-(4-chloro-3-methyl-phenoxy)acetic acid
• F0722-7382
• NSC-30119
• NSC 30119
• AKOS000114558
• NSC30119
• 2-(4-chloro-3-methylphenoxy)aceticacid
• SCHEMBL7493102
• SR-01000430139-1
• STK003435
• 4-06-00-02065 (Beilstein Handbook Reference)

• MDL： MFCD01671841
• Inchi： 1S/C9H9ClO3/c1-6-4-7(2-3-8(6)10)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： FBGYNJKXMKWETB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC(=O)O

Computed Properties

• Exact Mass: 199.01624
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 49.36
• LogP: 2.11180

2-(4-Chloro-3-methylphenoxy)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates

Additional information on 2-(4-Chloro-3-methylphenoxy)acetic acid

2-(4-Chloro-3-methylphenoxy)acetic acid (CAS No. 588-20-5): An Overview of Its Properties, Applications, and Recent Research

2-(4-Chloro-3-methylphenoxy)acetic acid (CAS No. 588-20-5) is a versatile compound with significant applications in various fields, including agriculture, pharmaceuticals, and chemical research. This article provides a comprehensive overview of its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties: 2-(4-Chloro-3-methylphenoxy)acetic acid is a chlorinated phenoxyacetic acid derivative. Its molecular formula is C₉H₁₀ClO₃, and it has a molecular weight of 203.63 g/mol. The compound features a chlorine atom and a methyl group on the phenyl ring, which contribute to its unique chemical properties. It is a white crystalline solid at room temperature and is soluble in water and organic solvents such as ethanol and acetone.

Biological Activity: 2-(4-Chloro-3-methylphenoxy)acetic acid is known for its herbicidal properties, making it an important component in the formulation of herbicides. It acts as a selective herbicide, primarily targeting broadleaf weeds while sparing grasses. The mechanism of action involves the disruption of plant hormone balance, leading to uncontrolled cell division and growth abnormalities in the target weeds.

Pharmaceutical Applications: Beyond its agricultural uses, 2-(4-Chloro-3-methylphenoxy)acetic acid has shown potential in pharmaceutical research. Studies have explored its role as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Recent research has also investigated its potential in treating certain types of cancer by inducing apoptosis in cancer cells while sparing normal cells.

Synthesis and Production: The synthesis of 2-(4-Chloro-3-methylphenoxy)acetic acid typically involves the reaction of 4-chloro-3-methylphenol with chloroacetyl chloride or bromoacetyl bromide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields the desired product with high purity and yield. Industrial production methods have been optimized to ensure cost-effectiveness and environmental sustainability.

Toxicity and Safety: While 2-(4-Chloro-3-methylphenoxy)acetic acid is generally considered safe when used as directed, it is important to handle it with care due to its potential toxicity to aquatic organisms. Proper safety measures should be followed during storage and application to minimize environmental impact. Regulatory agencies such as the Environmental Protection Agency (EPA) have established guidelines for its use to ensure public health and environmental safety.

Recent Research Developments: Recent studies have focused on enhancing the efficacy and reducing the environmental impact of 2-(4-Chloro-3-methylphenoxy)acetic acid. One notable area of research involves the development of novel formulations that improve its solubility and stability in different environmental conditions. Additionally, efforts are being made to identify synergistic effects when used in combination with other herbicides or pesticides to achieve better weed control with reduced application rates.

Sustainability and Future Prospects: As global concerns over environmental sustainability continue to grow, there is increasing interest in developing more eco-friendly alternatives to traditional herbicides. Research into biodegradable formulations of 2-(4-Chloro-3-methylphenoxy)acetic acid has shown promising results, with some studies demonstrating reduced persistence in soil and water compared to conventional formulations.

In conclusion, 2-(4-Chloro-3-methylphenoxy)acetic acid (CAS No. 588-20-5) remains a valuable compound with diverse applications in agriculture, pharmaceuticals, and chemical research. Ongoing research continues to uncover new possibilities for its use, contributing to advancements in these fields while addressing environmental concerns.